Cas no 710960-13-7 (2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde)

• Product Name: 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde
• CAS No: 710960-13-7
• MF: C₁₃H₈ClFOS
• MW: 266.718424797058
• MDL: MFCD16710275
• CID: 3352615
• Update Time: 2025-11-01

2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-[(4-CHLOROPHENYL)THIO]-5-FLUORO-
• 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde

• MDL： MFCD16710275
• Inchi： 1S/C13H8ClFOS/c14-10-1-4-12(5-2-10)17-13-6-3-11(15)7-9(13)8-16/h1-8H
• InChI Key： HVKFOFPSBQPRRF-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC=C1SC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde

Introduction to 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde (CAS No. 710960-13-7)

2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde (CAS No. 710960-13-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential applications. This compound, featuring a benzaldehyde core substituted with a 4-chlorophenylsulfanyl group and a 5-fluorobenzaldehyde moiety, exhibits a distinct chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde is characterized by the presence of both electron-withdrawing and electron-donating substituents, which contribute to its reactivity and interaction with biological targets. The 4-chlorophenylsulfanyl group introduces a chlorine atom, which can participate in various electronic and steric interactions, while the 5-fluorobenzaldehyde part provides a fluorine atom that enhances lipophilicity and metabolic stability. These features make the compound an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been growing interest in the development of novel aldehydes as pharmacological tools due to their ability to act as key intermediates in the synthesis of heterocyclic compounds and other therapeutic agents. The aldehyde functional group in 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde is particularly versatile, allowing for condensation reactions with various nucleophiles such as amines, hydrazines, and alcohols, thereby facilitating the creation of diverse molecular structures.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have suggested that benzaldehyde derivatives can interact with enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The presence of both chlorine and fluorine atoms in 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde may enhance its binding affinity to these targets by modulating electronic properties and steric hindrance.

Recent research has also highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their improved pharmacokinetic profiles. The 5-fluorobenzaldehyde moiety in this compound contributes to its lipophilicity, which is often critical for crossing biological membranes and achieving effective drug delivery. Additionally, fluorine atoms are known to increase metabolic stability, reducing the rate at which a drug is metabolized and potentially extending its half-life in vivo.

The 4-chlorophenylsulfanyl group further enhances the compound's potential by introducing a polar sulfur atom that can engage in hydrogen bonding or coordinate with metal ions, depending on the biological context. This versatility makes 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde a promising scaffold for designing molecules with tailored biological activities.

In practical terms, the synthesis of 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Suzuki-Miyaura cross-coupling reactions for introducing the aryl sulfanyl group, followed by selective halogenation or fluorination techniques to achieve the desired substitution pattern on the benzaldehyde core. These synthetic strategies leverage advanced catalytic systems that enhance reaction efficiency and selectivity.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and materials science. For example, benzaldehyde derivatives have been explored as precursors for synthesizing polymers with specific thermal or mechanical properties. The unique combination of substituents in 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde may also contribute to its utility as an intermediate in producing advanced materials with tailored functionalities.

Evaluation of 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde requires rigorous analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure that the compound meets stringent purity standards before being subjected to biological testing. Preliminary studies have shown promising results when this compound is tested against various enzymatic targets, indicating its potential as a lead molecule for drug development.

The future direction of research involving 2-(4-Chlorophenyl)Sulfanyl-5-Fluorobenzaldehyde is likely to focus on expanding its chemical space through structural modifications and exploring novel synthetic pathways. Advances in computational chemistry may also aid in predicting bioactivity profiles before experimental validation, thereby accelerating the discovery process. Collaborative efforts between synthetic chemists and biologists will be crucial in harnessing the full therapeutic potential of this compound.